Isovaleryl isothiocyanate

• IUPAC Name: 3-methylbutanoyl isothiocyanate
• InChI: InChI=1S/C6H9NOS/c1-5(2)3-6(8)7-4-9/h5H,3H2,1-2H3
• InChI Key: LAJGSTFFYMRWDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)N=C=S
• Molecular Formula: C6H9NOS
• Molecular Weight: 143.21 g/mol

Description

Isovaleryl isothiocyanate is a useful research compound. Its molecular formula is C6H9NOS and its molecular weight is 143.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Disease Prevention and Therapeutic Effects : Isothiocyanates from cruciferous vegetables, like sulforaphane and phenethyl isothiocyanate, have shown preventive and therapeutic effects against diseases ranging from cancer to autism in clinical trials. They offer potential for incorporation into disease mitigation efforts (Palliyaguru, Yuan, Kensler, & Fahey, 2018).

• Pharmacokinetics and Pharmacodynamics : The pharmacokinetic and dynamic behavior of isothiocyanates in the human body is critical for their clinical application. Understanding their behavior can help define intake intervals and ensure constant levels of the active compound (Lamy, Scholtes, Herz, & Mersch-Sundermann, 2011).

• Antimicrobial Activity Against Human Pathogens : Isothiocyanates have shown promise as antimicrobial agents against human pathogens, including bacteria with resistant phenotypes. Their antimicrobial properties and mechanisms of action against human pathogens are a topic of increasing interest (Romeo, Iori, Rollin, Bramanti, & Mazzon, 2018).

• Cancer Prevention : Studies have demonstrated the potential of isothiocyanates in preventing and treating cancer. They affect multiple pathways, including apoptosis, signaling, oxidative stress, and cell cycle progression, which contributes to their role as potential anti-cancer agents (Wu, Zhou, & Xu, 2009).

• Isovaleric Acidemia Treatment : Isovaleryl isothiocyanate derivatives have been explored for treating isovaleric acidemia, a genetic disorder. Studies on isovaleryl-CoA dehydrogenase activity in fibroblasts from patients provide insights into potential treatments (Hyman & Tanaka, 1986).

• Chemoprotection Against Cancer : Isothiocyanates have been studied for their chemoprotective effects against carcinogenesis in animal models. Their ability to induce cytoprotective proteins and inhibit proinflammatory responses contributes to their protective effects against cancer (Dinkova-Kostova, 2013).